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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of Substance K, also
known as Neurokinin A (NKA), against relevant controls. The information is based on preclinical
data and studies of its receptor antagonists.

Introduction to Substance K (Neurokinin A)

Substance K (Neurokinin A) is a peptide neurotransmitter belonging to the tachykinin family.[1]
[2][3] It is produced from the pre-protachykinin gene, the same gene that produces Substance
P.[1] NKA exerts its biological effects primarily through the G-protein coupled neurokinin-2 (NK-
2) receptor, although it can also interact with the neurokinin-1 (NK-1) receptor.[1][4][5][6] It is
widely distributed in the central and peripheral nervous systems and is involved in a variety of
physiological and pathological processes, including inflammation, pain, and smooth muscle
contraction.[1][7]

Mechanism of Action and Signaling Pathway
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Neurokinin A's biological functions are primarily mediated by the NK-2 receptor.[3][4] However,
in certain cells, such as murine macrophages where the NK-2 receptor is not detectable, NKA
can induce the upregulation of and signal through the NK-1 receptor.[4][5] This signaling leads
to the activation of the transcription factor NF-kB and subsequent expression of
proinflammatory chemokines.[4][5] The activation of NF-kB by NKA involves at least two key
signaling pathways: ERK1/2 and PI 3-kinase/Akt.[4][5]

Below is a diagram illustrating the signaling pathway of Neurokinin A leading to NF-kB
activation in murine macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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